5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H12FN3O/c18-14-9-5-4-8-13(14)16-21-15(10-19)17(22-16)20-11-12-6-2-1-3-7-12/h1-9,20H,11H2
• InChI Key: AGHZEQDXMFREGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(N=C(O2)C3=CC=CC=C3F)C#N
• Molecular Formula: C17H12FN3O
• Molecular Weight: 293.29 g/mol

Description

5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as BAFPCN and has a molecular weight of 327.33 g/mol.

Mechanism of Action

The mechanism of action of 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile involves the inhibition of specific enzymes and receptors. This compound has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
Studies have shown that 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile exhibits cytotoxic effects on cancer cells, inhibits bacterial and fungal growth, and improves cognitive function in animal models. This compound has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile in lab experiments is its broad spectrum of activity against various diseases and disorders. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile. One of the areas of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the efficacy and safety of this compound in vivo. Additionally, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of 5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile involves the reaction of 2-fluorobenzaldehyde, benzylamine, and ethyl cyanoacetate in the presence of a catalyst. The reaction takes place in ethanol and refluxed for several hours. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

5-(benzylamino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer, antibacterial, and antifungal activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.